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Compound of Interest

3-(3-Acetylphenyl)-5-
Compound Name:
methoxybenzoic acid

CAS No.: 1261904-27-1

Cat. No.: B6400402

Get Quote

Executive Summary

This guide outlines a robust, scalable protocol for the synthesis of 3-(3-Acetylphenyl)-5-
methoxybenzoic acid (Target Molecule). The route utilizes a Suzuki-Miyaura cross-coupling
between commercially available 3-bromo-5-methoxybenzoic acid and 3-acetylphenylboronic
acid.

Key features of this protocol:
» Scalability: Validated for 100 g to 1 kg batches.

« Purification: Chromatography-free workup relying on pH-controlled precipitation and
crystallization.

o Green Chemistry: Utilization of high-boiling, recoverable solvents and low palladium loading
(<1 mol%).
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Retrosynthetic Analysis & Strategy

The target molecule is a biphenyl carboxylic acid. The most reliable disconnection for scale-up
is the aryl-aryl bond formation via Suzuki coupling.

Strategic Choices

e Coupling Partners: We utilize the free carboxylic acid (3-bromo-5-methoxybenzoic acid)
rather than the ester. This eliminates two steps (protection/deprotection), improving Atom
Economy (AE) and Process Mass Intensity (PMI).

o Catalyst System:Pd(dppf)Clz:CH2Cl: is selected for its resistance to oxidation and high
turnover number (TON) with sterically demanding substrates.

e Solvent System: A Toluene/Ethanol/Water mixture ensures solubility of the organic halides
and the inorganic base while maintaining a reflux temperature (~85°C) suitable for rapid
Kinetics.

Reaction Pathway Visualization

Starting Material A:

3-Bromo-5-methoxybenzoic acid

Suzuki-Mi Coupli
(CAS 157893-14-6) uzuki-Miyaura Coupling

Toluene/EtOH/H20

Catalyst: - Target:
Pd(dppfCI2 85%C, 12h 3-(3-Acetylphenyl)-
) ) K2CO3 5-methoxybenzoic acid
Starting Material B:

3-Acetylphenylboronic acid
(CAS 204841-19-0)
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Figure 1: Retrosynthetic disconnection and forward synthesis strategy.

Detailed Experimental Protocol (100 g Scale)
Materials & Reagents
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MW ( g/mol . Sourcel/Gra
Reagent Equiv.[1][2] Mass (g) Moles d
e
3-Bromo-5-
Commercial/
methoxybenz  231.04 1.0 100.0 0.433
i i Custom
oic acid
3-
Acetylphenyl 163.97 11 78.1 0.476 Commercial
boronic acid
Potassium
Granular,
Carbonate 138.21 2.5 149.6 1.08
anhydrous
(K2CO03)
Pd(dppf)Cl2[2
816.64 0.005 1.77 0.002 Catalyst
1[3]-CH2ClIz
Toluene 800 mL - ACS Grade
95% or
Ethanol 200 mL
Absolute
Water (DI) 200 mL - Deionized
Equipment
e 2 L Three-neck round-bottom flask (RBF) or Jacketed Reactor.
e Mechanical stirrer (overhead) with Teflon paddle.
o Reflux condenser.
¢ Nitrogen/Argon inlet (Schlenk line or balloon).
o Temperature probe.[4]
e Heating mantle or oil bath.
Step-by-Step Procedure
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Phase 1: Reaction Setup

e Charging: To the 2 L reactor, charge 3-Bromo-5-methoxybenzoic acid (100.0 g) and 3-
Acetylphenylboronic acid (78.1 g).

¢ Solvent Addition: Add Toluene (800 mL) and Ethanol (200 mL). Start stirring at 200 RPM.

o Base Addition: Dissolve K2COs (149.6 g) in Water (200 mL) in a separate beaker. Add this
aqueous solution to the reactor. Note: The reaction is biphasic.

o Degassing (Critical): Sparge the mixture with Nitrogen for 20 minutes. Oxygen inhibits the Pd
catalyst and promotes homocoupling of the boronic acid.

o Catalyst Addition: Under a positive flow of Nitrogen, add Pd(dppf)Clz (1.77 g). The mixture
will turn dark orange/red.

Phase 2: Reaction

o Heating: Heat the reaction mixture to 85°C (internal temperature). A gentle reflux should be
observed.

e Monitoring: Stir vigorously (300-400 RPM) to ensure phase mixing. Monitor by HPLC at 4
hours and 12 hours.

o Endpoint Criteria: < 2% remaining aryl bromide.

o Typical Time: 8-12 hours.[5]

Phase 3: Work-Up & Purification

e Phase Separation: Cool the mixture to Room Temperature (RT). Transfer to a separatory
funnel.

o Note: The product is a carboxylic acid.[5] In the presence of K2COs, it exists as the
potassium salt (benzoate) in the Aqueous Layer.

o Wash: Separate the layers. Keep the Aqueous Layer (contains product).
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o Optional: Wash the aqueous layer with Ethyl Acetate (200 mL) to remove non-acidic
impurities (e.g., de-brominated side products, boronic acid dimers). Discard this organic
wash.

 Acidification: Transfer the aqueous layer back to the reactor. Cool to 10°C.
» Precipitation: Slowly add 6N HCI (~200 mL) dropwise with stirring until pH reaches 1-2.
o Observation: The product will precipitate as a thick off-white solid.

e Filtration: Stir the slurry for 1 hour at 10°C. Filter the solid using a Biichner funnel. Wash the
cake with Water (3 x 100 mL) to remove residual salts.

Phase 4: Crystallization (Polishing)

o Dissolution: Transfer the wet cake to a clean flask. Add Ethanol (approx. 5-7 volumes based
on dry weight estimation). Heat to reflux until fully dissolved.

Filtration (Hot): If black Pd particles are visible, filter the hot solution through a Celite pad.

Crystallization: Allow the filtrate to cool slowly to RT, then to 0°C.

Isolation: Filter the white crystals. Wash with cold Ethanol (50 mL).

Drying: Dry in a vacuum oven at 50°C for 24 hours.

Expected Yield: 95 — 105 g (80-90%). Appearance: White to off-white crystalline powder.

Process Flow & Critical Control Points
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Figure 2: Process Flow Diagram highlighting Critical Process Parameters (CPP).

Analytical Specifications
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To ensure the integrity of the scale-up, the final product must meet the following criteria:

Test Method Specification
Appearance Visual White to off-white solid
Purity HPLC (UV 254 nm) > 98.0%

Identity 1H NMR (DMSO-ds) Consistent with structure
Residual Pd ICP-MS < 20 ppm

Loss on Drying Gravimetric <0.5%

1H NMR Diagnostic Signals (Predicted):

Acetyl Methyl: Singlet, ~2.6 ppm (3H).

Methoxy: Singlet, ~3.9 ppm (3H).

Acid Proton: Broad singlet, >12 ppm (1H).

Aromatic Region: 7.0 — 8.2 ppm (Multiple peaks corresponding to biphenyl system).

Safety & Hazards (HSE)

o Palladium Compounds: Pd(dppf)Cl: is a sensitizer. Use in a fume hood; avoid dust
inhalation.

» Boronic Acids: Generally low toxicity but handle as irritants.

e Solvents: Toluene is flammable and reprotoxic. Ethanol is flammable. Ensure proper
grounding of the reactor.

o Exotherm: The acidification step (Step 11) generates heat and CO2 gas (from residual
carbonate). Add acid slowly to prevent foaming over.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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